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Compound of Interest

Compound Name: Octadecylamine hydrochloride

CAS No.: 1838-08-0

Cat. No.: B156740

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of octadecylamine hydrochloride. It is intended to serve as a practical resource for

researchers, scientists, and professionals involved in drug development and related fields who

may utilize this compound as a cationic lipid in nanoparticle-based drug delivery systems or for

other pharmaceutical applications.

Synthesis of Octadecylamine Hydrochloride
Octadecylamine hydrochloride can be synthesized through various methods. Two common

laboratory-scale procedures are detailed below.

Synthesis from Stearic Acid
A prevalent method involves the conversion of stearic acid to octadecanenitrile, followed by

reduction and salt formation.
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Experimental Protocol:

Ammoniation of Stearic Acid: Stearic acid is reacted with ammonia at high temperature (e.g.,

350 °C) in a liquid phase reactor to produce octadecanenitrile.

Hydrogenation of Octadecanenitrile: The resulting octadecanenitrile is then subjected to

catalytic hydrogenation. This is typically carried out in an autoclave under pressure (e.g., 3.5

MPa) at an elevated temperature (e.g., 130 °C) using a nickel catalyst to yield

octadecylamine.

Formation of the Hydrochloride Salt: The crude octadecylamine is dissolved in a suitable

organic solvent, such as ethanol. The solution is then treated with a dilute solution of

hydrochloric acid with cooling. The octadecylamine hydrochloride precipitates out of the

solution and can be collected by filtration.

Purification: The collected solid is washed with a cold solvent to remove any remaining

impurities and then dried under vacuum. Recrystallization from a suitable solvent, such as

ethanol or methanol, can be performed for further purification.

Synthesis from Octadecanenitrile
An alternative laboratory preparation starts from octadecanenitrile.

Experimental Protocol:

Reduction of Octadecanenitrile: Octadecanenitrile is dissolved in anhydrous ethanol and

boiled under reflux. Sodium metal is then carefully added to the reaction mixture to effect the

reduction of the nitrile to the primary amine, octadecylamine.

Acidification: After the reaction is complete, the mixture is cooled and poured into a dilute

solution of hydrochloric acid. This neutralizes the reaction mixture and forms the

octadecylamine hydrochloride salt.

Isolation and Purification: The precipitated octadecylamine hydrochloride is collected by

filtration, washed with a cold solvent, and dried. Further purification can be achieved by

recrystallization.
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Characterization of Octadecylamine Hydrochloride
The identity and purity of the synthesized octadecylamine hydrochloride are confirmed

through various analytical techniques.

Physicochemical Properties
A summary of the key physicochemical properties of octadecylamine and its hydrochloride salt

is provided in the table below.

Property Value Reference(s)

Octadecylamine

Molecular Formula C₁₈H₃₉N [1]

Molecular Weight 269.51 g/mol [1]

Appearance White waxy crystalline solid

Melting Point 52.9 °C

Boiling Point 346.8 °C at 760 mmHg

Solubility

Insoluble in water; soluble in

alcohol, ether, benzene, and

chloroform.

Octadecylamine Hydrochloride

Molecular Formula C₁₈H₄₀ClN [2]

Molecular Weight 305.97 g/mol [2]

Appearance
White to light yellow powder or

crystals

Melting Point 157-160 °C [2]

Solubility Soluble in hot methanol [2]

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b156740/docs?utm_src=pdf-body#synthesis-and-characterization-of-octadecylamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b156740/docs?utm_src=pdf-body#synthesis-and-characterization-of-octadecylamine-hydrochloride-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Octadecylamine
https://m.chemicalbook.com/ProductChemicalPropertiesCB0178394_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0178394_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0178394_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0178394_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic analysis is crucial for the structural elucidation and confirmation of the

synthesized compound.

The ¹H NMR spectrum of octadecylamine hydrochloride provides information about the

different types of protons in the molecule.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~2.9-3.1 m 2H -CH₂-NH₃⁺

~1.7 m 2H -CH₂-CH₂-NH₃⁺

~1.2-1.4 br s 32H -(CH₂)₁₆-

~0.88 t 3H -CH₃

The IR spectrum reveals the presence of key functional groups.

Wavenumber (cm⁻¹) Description

~3000-2800 N-H stretching (of the ammonium salt)

~2920, ~2850
C-H stretching (asymmetric and symmetric) of

methylene groups

~1600
N-H bending (asymmetric) of the ammonium

group

~1470 C-H bending (scissoring) of methylene groups

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

parent amine. The molecular ion peak for octadecylamine (the free base) would be observed at

m/z 269. A common fragmentation pattern for primary amines is the alpha-cleavage, which

would result in the loss of an alkyl radical.
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m/z Interpretation

269 Molecular ion peak [M]⁺ of octadecylamine

30 [CH₂NH₂]⁺ (from alpha-cleavage)

Applications in Drug Development
Octadecylamine and its hydrochloride salt are valuable components in drug delivery systems,

particularly in the formulation of solid lipid nanoparticles (SLNs) and other lipid-based

nanocarriers. Their cationic nature at physiological pH allows for effective encapsulation and

delivery of negatively charged molecules such as nucleic acids (e.g., plasmid DNA, siRNA).

A notable application is in the non-viral delivery of genes for cellular reprogramming. For

instance, octadecylamine-based nanoparticles have been successfully used to deliver

reprogramming factors to human fibroblast cells, inducing their transformation into pluripotent

stem cells (iPSCs).[3]

Experimental Workflow for Nanoparticle-Mediated Gene
Delivery
The following diagram illustrates a typical workflow for the preparation of octadecylamine-

based nanoparticles and their use in gene delivery for cellular reprogramming.
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Caption: Workflow for nanoparticle synthesis, gene loading, and cell reprogramming.
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Cellular Uptake and Mechanism of Action
The positively charged octadecylamine-based nanoparticles interact with the negatively

charged cell membrane, facilitating cellular uptake primarily through endocytosis.[4] Once

inside the cell, the nanoparticles need to escape the endosome to release their genetic payload

into the cytoplasm. The "proton sponge effect" is a proposed mechanism for the endosomal

escape of amine-containing nanoparticles. The buffering capacity of the amine groups leads to

an influx of protons and counter-ions into the endosome, causing osmotic swelling and

eventual rupture of the endosomal membrane, releasing the therapeutic agent into the

cytoplasm.[5]

The following diagram illustrates the proposed mechanism of cellular uptake and endosomal

escape of octadecylamine-based nanoparticles.
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Caption: Mechanism of cellular uptake and endosomal escape of nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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